Cas no 1698990-87-2 (4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine
• CAS No: 1698990-87-2
• MF: C₉H₆BrClN₂S
• MW: 289.579338550568
• CID: 5983723
• PubChem ID: 107995956
• Update Time: 2025-10-21

4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-(2-bromo-4-chlorophenyl)-
• 1698990-87-2
• EN300-1898181

• Inchi： 1S/C9H6BrClN2S/c10-7-3-5(11)1-2-6(7)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
• InChI Key： XJEJZIMBRCFBQN-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(Cl)C=C2Br)N=C1N

Computed Properties

• Exact Mass: 287.91236g/mol
• Monoisotopic Mass: 287.91236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine

Research Brief on 4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine (CAS: 1698990-87-2): Recent Advances and Applications

The compound 4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine (CAS: 1698990-87-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

One of the most notable advancements in the study of 4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine is its application in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several promising candidates with improved selectivity and reduced off-target effects.

In addition to its role in oncology, recent research has also explored the antimicrobial potential of 4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 reported that this compound and its analogs exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics.

The synthetic accessibility of 4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route for this compound, utilizing a one-pot thiazole formation reaction. This advancement is particularly significant for industrial applications, as it enables large-scale production with minimal environmental impact.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine-based therapeutics. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Nevertheless, the compound's versatility and bioactive potential make it a valuable scaffold for further drug discovery efforts.

In conclusion, 4-(2-bromo-4-chlorophenyl)-1,3-thiazol-2-amine (CAS: 1698990-87-2) represents a promising chemical entity with diverse applications in medicinal chemistry and drug development. Recent research has shed light on its potential as a kinase inhibitor and antimicrobial agent, while also improving its synthetic accessibility. Continued exploration of this compound and its derivatives is expected to yield novel therapeutic candidates in the coming years.